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Compound of Interest

Compound Name: Fosmanogepix (tautomerism)

Cat. No.: B14748620

Topic: Personal Protective Equipment for Handling Fosmanogepix (tautomerism)

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling Fosmanogepix. The following procedural guidance is
based on the available data for Fosmanogepix and established best practices for handling
potent investigational compounds.

Physicochemical Properties of Fosmanogepix

A summary of the known quantitative data for Fosmanogepix is presented below. This
information is essential for understanding the compound's basic properties for safe handling
and preparation of solutions.
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Property Value Source
CAS Number 2091769-17-2 [11[2]13][4]
Molecular Formula C22H21N406P [1][2]
Molecular Weight 468.41 g/mol [2][3]
Appearance Solid [3]

DMSO 5 mg/mL (with
Solubility ultrasonic and pH adjustment [3]
to 4 with HCI)

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C
Storage [3]

for 6 months; -20°C for 1

month.

Note on Tautomerism: Fosmanogepix exists in tautomeric forms. For the purposes of laboratory
safety and handling, all tautomers should be treated as having the same toxicological
properties. Standard handling procedures for the primary compound are applicable to any
mixture of its tautomers.

I. Personal Protective Equipment (PPE)

Given that Fosmanogepix is a potent, investigational antifungal agent, a conservative approach
to PPE is mandatory to minimize exposure. The following PPE is required for handling
Fosmanogepix in a laboratory setting.

Core PPE Requirements:

¢ Gloves: Two pairs of chemotherapy-tested nitrile gloves should be worn at all times when
handling the solid compound or solutions.[5] Gloves should be changed immediately if
contaminated, torn, or after a maximum of 60 minutes of continuous use.[6]

» Eye Protection: Chemical splash goggles with side shields are mandatory to protect against
accidental splashes.[7]
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o Body Protection: A disposable, solid-front, back-closing laboratory gown made of a low-
permeability fabric is required.[5][8] Gown cuffs should be tucked into the outer gloves.

» Respiratory Protection: When handling the powdered form of Fosmanogepix outside of a
certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 respirator
is required to prevent inhalation of airborne particles.[7]

The following diagram outlines the decision-making process for selecting the appropriate level
of PPE based on the handling procedure.
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BENGHE

PPE Selection Workflow for Fosmanogepix Handling

Start: Prepare to handle Fosmanogepix

What is the handling procedure?

Handling solid (powder)? Handling liquid (solution)?
Is handling within a certified fume hood or BSC?

Required PPE:
- Double Nitrile Gloves
- Lab Gown
- Safety Goggles

Required PPE:

Required PPE:
- Double Nitrile Gloves
- Lab Gown
- Safety Goggles

- Double Nitrile Gloves
- Lab Gown
- Safety Goggles
- N95 Respirator

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling Fosmanogepix.
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Il. Operational and Disposal Plans
A. Routine Handling Protocol

1. Preparation and Weighing of Solid Fosmanogepix:

Step 1: Designated Area. All handling of solid Fosmanogepix must be conducted in a
designated area, such as a certified chemical fume hood or a powder containment balance
enclosure, to minimize the risk of inhalation and contamination of the laboratory
environment.

Step 2: Donning PPE. Before handling the compound, don the appropriate PPE as outlined
in the diagram above (double gloves, lab gown, safety goggles, and N95 respirator if outside
a fume hood).

Step 3: Weighing. Use a tared weigh boat or paper. Handle the container of Fosmanogepix
with care to avoid generating dust.

Step 4: Post-Weighing. After weighing, carefully transfer the compound to the dissolution
vessel. Clean the spatula and weighing area with a damp cloth to remove any residual
powder. Dispose of the weigh boat and cleaning materials as hazardous waste.

. Reconstitution and Dilution:

Step 1: Solvent Addition. In a certified chemical fume hood, add the desired solvent to the
vessel containing the weighed Fosmanogepix.

Step 2: Dissolution. Cap the vessel and mix gently until the compound is fully dissolved. As
noted, sonication and pH adjustment may be necessary for dissolution in DMSO.[3]

Step 3: Labeling. Clearly label the container with the compound name, concentration,
solvent, date, and your initials.

B. Emergency Procedures

1. Personnel Exposure:
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» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

2. Spill Management:

o Step 1: Evacuate and Secure. Alert others in the area and evacuate non-essential personnel.
Restrict access to the spill area.

o Step 2: Don PPE. Before cleaning the spill, don the appropriate PPE, including double nitrile
gloves, a lab gown, safety goggles, and an N95 respirator.

e Step 3: Contain and Clean.

o For Solid Spills: Gently cover the spill with absorbent pads dampened with water to avoid
raising dust. Carefully scoop the material into a labeled hazardous waste container.

o For Liquid Spills: Cover the spill with absorbent pads, starting from the outside and
working inwards.

o Step 4: Decontaminate. Clean the spill area with a detergent solution, followed by a rinse
with water. All cleaning materials must be disposed of as hazardous waste.

C. Disposal Plan

All materials contaminated with Fosmanogepix are to be considered hazardous waste.
o Waste Segregation: Segregate Fosmanogepix waste from other waste streams.[9]

e Containerization:
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o Solid Waste: Unused compound, contaminated gloves, gowns, weigh boats, and cleaning
materials should be placed in a clearly labeled, sealed, and puncture-resistant hazardous
waste container.[9]

o Liquid Waste: Solutions of Fosmanogepix should be collected in a sealed, leak-proof, and
clearly labeled hazardous waste container.

o Labeling: All waste containers must be labeled as "Hazardous Waste" and include the full
chemical name "Fosmanogepix".[9]

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
contractor.[9] Do not dispose of Fosmanogepix down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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